Cas no 24499-89-6 (Benzo[i]thebenidine)

• Product Name: Benzo[i]thebenidine
• CAS No: 24499-89-6
• MF: C₁₉H₁₁N
• MW: 253.297344446182
• CID: 272556
• PubChem ID: 290517
• Update Time: 2025-04-19

Benzo[i]thebenidine Chemical and Physical Properties

Names and Identifiers

• Benzo[i]thebenidine
• Dibenzo[j,lmn]phenanthridine
• 12-Azabenzo< a> pyrene
• 4-Azabenzo[a]pyren
• 4-Azabenzo< a> pyren
• AC1L6DXQ
• AC1Q4YQY
• AG-J-99406
• AR-1I3910
• CTK1A4953
• NSC154306
• NSC-154306
• NSC 154306
• Dibenzo(j,lmn)phenanthridine
• 24499-89-6
• DTXSID30302827

• Inchi： 1S/C19H11N/c1-2-6-15-13(4-1)10-14-11-20-17-7-3-5-12-8-9-16(15)18(14)19(12)17/h1-11H
• InChI Key： DMCKXSDZCNNPIY-UHFFFAOYSA-N
• SMILES： N1C=C2C=C3C=CC=CC3=C3C=CC4=CC=CC=1C4=C32

Computed Properties

• Exact Mass: 253.08923
• Monoisotopic Mass: 253.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 480.3°C at 760 mmHg
• Flash Point: 216.9°C
• Refractive Index: 1.904
• PSA: 12.89